Cas no 461641-74-7 ((1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine)
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine Chemical and Physical Properties
Names and Identifiers
-
- (1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine
-
- MDL: MFCD02380762
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1241467-250mg |
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine |
461641-74-7 | 96% | 250mg |
$440 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1241467-1g |
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine |
461641-74-7 | 96% | 1g |
$1165 | 2024-06-05 | |
| Oakwood | 181064-250mg |
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine; with ethanol 1:1 |
461641-74-7 | 96% | 250mg |
$210.00 | 2023-09-17 | |
| Oakwood | 181064-1g |
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine; with ethanol 1:1 |
461641-74-7 | 96% | 1g |
$420.00 | 2023-09-17 | |
| eNovation Chemicals LLC | Y1241467-250mg |
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine |
461641-74-7 | 96% | 250mg |
$505 | 2023-05-18 | |
| eNovation Chemicals LLC | Y1241467-1g |
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine |
461641-74-7 | 96% | 1g |
$1235 | 2025-02-25 | |
| 1PlusChem | 1P01EWJM-250mg |
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine |
461641-74-7 | 96% | 250mg |
$247.00 | 2023-12-17 | |
| 1PlusChem | 1P01EWJM-1g |
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine |
461641-74-7 | 96% | 1g |
$764.00 | 2024-05-01 | |
| A2B Chem LLC | AX74178-250mg |
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine |
461641-74-7 | 96% | 250mg |
$210.00 | 2023-12-30 | |
| A2B Chem LLC | AX74178-1g |
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine |
461641-74-7 | 96% | 1g |
$680.00 | 2024-04-20 |
(1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine
Chemical Profile of (1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine and CAS No. 461641-74-7
Introducing the compound identified by the CAS number 461641-74-7, which is formally known as (1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine. This chemical entity has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The benzotriazole moiety, a key feature in its molecular structure, is renowned for its broad spectrum of biological activities, making it a valuable scaffold for drug discovery and development.
The benzotriazole ring system is characterized by its three nitrogen atoms, which contribute to its ability to form stable complexes with various metal ions. This property has been exploited in numerous applications, ranging from catalysis to medicinal chemistry. Specifically, the presence of the 1H-1,2,3-Benzotriazol-1-ylmethyl group in this compound suggests potential interactions with biological targets that could be leveraged for therapeutic purposes.
In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological profiles. The dimethylamine substituent in (1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine introduces basicity to the molecule, which can be advantageous in modulating its binding affinity to acidic or positively charged biological targets. This feature has been particularly explored in the development of kinase inhibitors and other small-molecule drugs.
One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The benzotriazole core can be modified through various chemical reactions to introduce additional functional groups or to alter its electronic properties. Such modifications are crucial in fine-tuning the biological activity of a compound, ensuring that it exhibits the desired efficacy while minimizing off-target effects.
Recent studies have highlighted the importance of benzotriazole derivatives in addressing various therapeutic challenges. For instance, researchers have demonstrated that certain benzotriazole-based compounds exhibit potent antimicrobial properties, making them promising candidates for treating resistant bacterial infections. Additionally, these derivatives have shown promise in inhibiting inflammatory pathways and in targeting specific enzymes involved in cancer progression.
The synthesis of (1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine involves a series of well-established organic reactions that highlight the versatility of benzotriazole chemistry. The reaction sequence typically begins with the formation of the benzotriazole ring through condensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the dimethylamine group at the 1-position of the ring, yielding the desired product.
In terms of applications, this compound has found utility in both academic research and industrial drug development pipelines. Academic laboratories have utilized it as a building block for designing novel therapeutic agents, while pharmaceutical companies have explored its potential as an intermediate in large-scale synthesis processes. The ease with which it can be modified and incorporated into more complex molecules makes it an invaluable asset in medicinal chemistry.
The chemical properties of (1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine also make it suitable for use in various spectroscopic and analytical techniques. Its ability to form coordination complexes with metal ions allows for its detection and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods are essential for characterizing the compound's purity and for studying its interactions with biological targets.
As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like (1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine. The integration of computational modeling with experimental techniques has enabled researchers to predict and validate the biological activity of new molecules with unprecedented accuracy. This synergy between theory and practice has accelerated the discovery process and has led to the identification of novel therapeutic agents that were previously inaccessible.
In conclusion, (1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its role as a precursor for more complex drugs underscores its importance in both academic research and industrial drug development. As research continues to uncover new ways to harness its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.
461641-74-7 ((1H-1,2,3-Benzotriazol-1-ylmethyl)dimethylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)